1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine

• IUPAC Name: 1-[(2-methylphenyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C11H13N3/c1-9-4-2-3-5-10(9)7-14-8-11(12)6-13-14/h2-6,8H,7,12H2,1H3
• InChI Key: WBQGANWPTDYTBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(C=N2)N
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• CAS No.: 1189892-12-3; 898055-82-8

Description

1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine is a chemical compound that belongs to the class of pyrazoles Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2 This particular compound features a 2-methylbenzyl group attached to the nitrogen atom at position 1 of the pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine typically involves the reaction of 2-methylbenzylamine with a suitable pyrazole precursor

Cyclization Reaction: The initial step involves the reaction of hydrazine hydrate with an α,β-unsaturated carbonyl compound, such as an enone, to form the pyrazole ring.

Alkylation: The resulting pyrazole intermediate is then alkylated with 2-methylbenzyl chloride in the presence of a base, such as potassium carbonate, to yield 1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine.

Industrial Production Methods

Industrial production of 1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often require catalysts such as sulfuric acid or aluminum chloride.

Major Products Formed

Oxidation: N-oxides of 1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine.

Reduction: Corresponding amine derivatives.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine depends on its specific application. In medicinal chemistry, it may act by inhibiting certain enzymes or receptors, thereby modulating biochemical pathways. For example, it could inhibit protein kinase R (PKR), which is involved in the regulation of immune responses and cellular stress. By binding to the ATP-binding site of PKR, the compound prevents its activation and downstream signaling.

Comparison with Similar Compounds

1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine can be compared with other pyrazole derivatives, such as:

1-benzyl-1H-pyrazol-4-amine: Similar structure but lacks the methyl group on the benzyl ring.

1-(2-chlorobenzyl)-1H-pyrazol-4-amine: Contains a chlorine atom instead of a methyl group on the benzyl ring.

1-(2-methoxybenzyl)-1H-pyrazol-4-amine: Features a methoxy group instead of a methyl group on the benzyl ring.

The presence of the 2-methyl group in 1-[(2-Methylphenyl)methyl]-1H-pyrazol-4-amine can influence its chemical reactivity and biological activity, making it unique compared to its analogs.